ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate

• IUPAC Name: ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate
• InChI: InChI=1S/C18H20O4/c1-3-20-18(19)15-8-10-16(11-9-15)21-12-13-22-17-7-5-4-6-14(17)2/h4-11H,3,12-13H2,1-2H3
• InChI Key: NFXHNEGSXRKGMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCCOC2=CC=CC=C2C
• Molecular Formula: C18H20O4
• Molecular Weight: 300.3 g/mol

Description

Ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate, also known as EMEB, is a chemical compound that is widely used in scientific research. EMEB is a synthetic compound that belongs to the family of benzoates and is commonly used in the pharmaceutical industry for the development of new drugs.

Mechanism of Action

The mechanism of action of ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate is not fully understood, but it is believed to involve the inhibition of esterase enzymes. Esterase enzymes play a key role in the metabolism of many drugs, and the inhibition of these enzymes can lead to changes in drug efficacy and toxicity. ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate is also known to have anti-inflammatory and analgesic properties, although the exact mechanisms underlying these effects are not well understood.
Biochemical and Physiological Effects:
ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate has been shown to have a number of biochemical and physiological effects, including the inhibition of esterase enzymes, anti-inflammatory and analgesic properties, and the ability to induce apoptosis in cancer cells. ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate has also been shown to have antifungal and antibacterial properties, although the exact mechanisms underlying these effects are not well understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate in lab experiments is its relatively low cost and ease of synthesis. ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate is also stable under a wide range of conditions, making it a useful tool for studying the mechanisms of action of various drugs and compounds. However, one limitation of using ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate is that it may not accurately reflect the metabolism of other drugs and compounds in vivo, as the metabolism of ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate may differ from that of other compounds.

Future Directions

There are a number of potential future directions for research on ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate, including its use as a tool for studying the metabolism of various drugs and compounds, the development of new drugs based on its structure and properties, and the investigation of its potential as a treatment for various diseases. Some potential areas of research include the development of more potent and selective esterase inhibitors based on the structure of ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate, the investigation of its potential as an anti-inflammatory and analgesic agent, and the evaluation of its potential as an anticancer agent.

Scientific Research Applications

Ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate has a wide range of scientific research applications, including its use as a tool for studying the mechanisms of action of various drugs and compounds. ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate is commonly used as a substrate for esterase enzymes, which play a key role in the metabolism of many drugs. By studying the metabolism of ethyl 4-[2-(2-methylphenoxy)ethoxy]benzoate, researchers can gain insights into the mechanisms of action of these drugs and develop new drugs with improved efficacy and safety profiles.